Cas no 234098-55-6 (7-Chloroisoquinoline-3-carboxylic acid)

7-Chloroisoquinoline-3-carboxylic acid is a versatile heterocyclic compound featuring a chlorinated isoquinoline backbone with a carboxylic acid functional group at the 3-position. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chlorine substituent enhances electrophilic properties, facilitating further derivatization, while the carboxylic acid group allows for conjugation or salt formation. Its rigid aromatic system contributes to stability, and the compound is often employed in the development of bioactive molecules, including potential enzyme inhibitors or receptor modulators. Suitable for controlled reactions, it is commonly utilized in research settings for constructing complex molecular frameworks.

7-Chloroisoquinoline-3-carboxylic acid structure

234098-55-6 structure

Product Name:7-Chloroisoquinoline-3-carboxylic acid

CAS No:234098-55-6

MF:C₁₀H₆ClNO₂

MW:207.613141536713

MDL:MFCD17926282

CID:1039734

PubChem ID:17842395

Update Time:2025-05-28

7-Chloroisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 7-Chloroisoquinoline-3-carboxylic acid
- 3-Isoquinolinecarboxylic acid, 7-chloro-
- AGN-PC-01MHHD
- AK-79557
- ANW-68474
- CTK8C2485
- MolPort-022-445-233
- SureCN211946
- 234098-55-6
- 7-Chloro-isoquinoline-3-carboxylic acid
- AS-35590
- CS-0081547
- EN300-174867
- DB-021823
- A878249
- HIXONRGTPXMCCP-UHFFFAOYSA-N
- DTXSID80591224
- AKOS016006972
- 7-Chloro-3-isoquinolinecarboxylic acid
- SCHEMBL211946
- 7-Chloroisoquinoline-3-carboxylicacid
- MFCD17926282
- MDL： MFCD17926282
- Inchi： 1S/C10H6ClNO2/c11-8-2-1-6-4-9(10(13)14)12-5-7(6)3-8/h1-5H,(H,13,14)
- InChI Key： HIXONRGTPXMCCP-UHFFFAOYSA-N
- SMILES： ClC1C=CC2C=C(C(=O)O)N=CC=2C=1

Computed Properties

Exact Mass: 207.00878
Monoisotopic Mass: 207.0087061g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 50.2Å²

Experimental Properties

Color/Form: Pale-yellow to Yellow-brown Solid
Density: 1.469±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.48 g/l) (25 º C),
PSA: 50.19

7-Chloroisoquinoline-3-carboxylic acid Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
Storage Condition：Room temperature

7-Chloroisoquinoline-3-carboxylic acid Pricemore >>

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